5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
Adhumulone is primarily of importance to the production of beer.
Brand Name:
Vulcanchem
CAS No.:
28374-89-2
VCID:
VC0517258
InChI:
InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14-15,25-26H,7,9,11H2,1-6H3
SMILES:
CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
CAS No.: 28374-89-2
Cat. No.: VC0517258
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Adhumulone is primarily of importance to the production of beer. |
|---|---|
| CAS No. | 28374-89-2 |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | 5,6-dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-enyl)cyclohex-4-ene-1,3-dione |
| Standard InChI | InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14-15,25-26H,7,9,11H2,1-6H3 |
| Standard InChI Key | VISQWZWNDCYFMY-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O |
| Canonical SMILES | CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O |
| Appearance | Solid powder |
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